Cas no 1903997-06-7 ([trans-3-fluorocyclopentyl]methanol)

• Product Name: [trans-3-fluorocyclopentyl]methanol
• CAS No: 1903997-06-7
• MF: C₆H₁₁FO
• MW: 118.149345636368
• CID: 4631418
• PubChem ID: 129375569
• Update Time: 2025-05-19

[trans-3-fluorocyclopentyl]methanol Chemical and Physical Properties

Names and Identifiers

• ((1R,3R)-3-fluorocyclopentyl)methanol
• trans-3-Fluorocyclopentyl]methanol
• Cyclopentanemethanol, 3-fluoro-, (1R,3R)-rel-
• [trans-3-fluorocyclopentyl]methanol
• TRANS-(3-FLUOROCYCLOPENTYL)METHANOL
• 1903997-06-7
• [(1R,3R)-3-fluorocyclopentyl]methanol
• CS-0055815
• MFCD30802270
• AT22254

• Inchi： 1S/C6H11FO/c7-6-2-1-5(3-6)4-8/h5-6,8H,1-4H2/t5-,6-/m1/s1
• InChI Key： CYSCIWOGJGUWHI-PHDIDXHHSA-N
• SMILES： [C@@H]1(CO)CC[C@@H](F)C1

Computed Properties

• Exact Mass: 118.079393132g/mol
• Monoisotopic Mass: 118.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.2Ų

Additional information on [trans-3-fluorocyclopentyl]methanol

[trans-3-fluorocyclopentyl]methanol and its Significance in Modern Chemical Research

The compound with the CAS number 1903997-06-7 is known as [trans-3-fluorocyclopentyl]methanol, a molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has opened new avenues in the development of innovative therapeutic agents and biochemical probes.

The structural motif of [trans-3-fluorocyclopentyl]methanol consists of a cyclopentyl ring substituted with a fluorine atom at the 3-position and a hydroxymethyl group at the 1-position. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for medicinal chemistry applications. The presence of the fluorine atom, in particular, has been extensively studied for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates.

In recent years, [trans-3-fluorocyclopentyl]methanol has been explored as a key intermediate in the synthesis of various bioactive molecules. Its cyclopentyl ring provides a rigid framework that can be further functionalized to create complex structures with specific biological activities. For instance, derivatives of this compound have shown promise in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

One of the most compelling aspects of [trans-3-fluorocyclopentyl]methanol is its role in fluorinated drug design. Fluoroalkanes are widely incorporated into pharmaceuticals due to their ability to enhance drug efficacy and reduce degradation. The fluorine atom in [trans-3-fluorocyclopentyl]methanol can participate in various interactions with biological targets, including hydrogen bonding and van der Waals forces, thereby improving the overall binding affinity of drug molecules.

Recent studies have highlighted the potential of [trans-3-fluorocyclopentyl]methanol in the development of antiviral agents. The compound's structural features allow it to mimic natural substrates or inhibitors targeting viral enzymes. For example, researchers have utilized derivatives of this molecule to design inhibitors of proteases involved in viral replication cycles. These findings underscore the importance of [trans-3-fluorocyclopentyl]methanol as a building block for antiviral drug discovery.

The synthesis of [trans-3-fluorocyclopentyl]methanol involves multi-step organic transformations that highlight its synthetic utility. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired structure with high efficiency. These synthetic strategies not only facilitate the production of [trans-3-fluorocyclopentyl]methanol but also provide valuable insights into the development of novel synthetic routes for other fluorinated compounds.

The pharmacological properties of [trans-3-fluorocyclopentyl]methanol have been extensively evaluated through both computational modeling and experimental studies. Computational approaches, such as molecular dynamics simulations and quantum mechanical calculations, have been used to predict how this compound interacts with biological targets at an atomic level. These predictions have been validated through experimental assays, confirming the compound's potential as a lead molecule for drug development.

In conclusion, [trans-3-fluorocyclopentyl]methanol (CAS no. 1903997-06-7) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and versatile synthetic applications make it an invaluable tool for developing new therapeutic agents. As research continues to uncover new biological functions and synthetic methodologies, the importance of this compound is expected to grow even further.